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Compound of Interest

Compound Name: Norrimazole carboxylic acid

Cat. No.: B15212994 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Norfloxacin is a synthetic chemotherapeutic antibacterial agent belonging to the

fluoroquinolone class.[1] Its chemical name is 1-ethyl-6-fluoro-1,4-dihydro-4-oxo-7-(1-

piperazinyl)-3-quinolinecarboxylic acid.[2] The inherent carboxylic acid moiety in its structure

provides a versatile handle for the development of targeted drug delivery systems.[3][4] While

primarily known for its antibacterial properties through the inhibition of bacterial DNA gyrase,

recent studies have unveiled its potential as an anticancer agent due to its inhibitory effects on

topoisomerase II in cancer cells.[1][5][6]

These application notes provide an overview of the application of Norfloxacin in targeted drug

delivery, with a focus on cancer therapy. Detailed protocols for the formulation of Norfloxacin-

loaded nanoparticles and their subsequent in vitro evaluation are provided.

Quantitative Data Summary
The following tables summarize the cytotoxic activity of Norfloxacin and its derivatives against

various cancer cell lines. This data highlights the potential of Norfloxacin as a repurposed

anticancer agent.

Table 1: In Vitro Cytotoxicity of Norfloxacin Derivatives against Cancer Cell Lines
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Compound Cell Line IC50 (µM) Reference

Norfloxacin Carboxylic

Acid (1b)

MCF7 (Breast

Cancer)
5.63 [5]

Norfloxacin Carboxylic

Acid (1b)

MCF7/ADR

(Doxorubicin-

Resistant Breast

Cancer)

5.63 [5]

Norfloxacin Derivative

(7c)

PC3 (Prostate

Cancer)
2.33 [5]

Norfloxacin Derivative

(7d)

DU145 (Prostate

Cancer)
1.56 [5]

Norfloxacin Analog

(2f)

HeLa (Cervical

Cancer)
3.1 (at 100 µM) [7]

Table 2: Pharmacokinetic Properties of Norfloxacin

Parameter Value Reference

Peak Serum Concentration

(400 mg dose)
1.36 - 1.58 mg/L [8]

Time to Peak Concentration 1 - 2 hours [8]

Oral Bioavailability ~70% [8]

Renal Clearance 16 - 19.5 L/h [8]

Signaling Pathway
The dual-action mechanism of Norfloxacin against both bacteria and cancer cells is depicted

below. In bacteria, it targets DNA gyrase, while in cancer cells, it inhibits topoisomerase II,

leading to DNA damage and apoptosis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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